![molecular formula C10H9F3O B6208420 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene CAS No. 1357615-50-9](/img/no-structure.png)
1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene
Overview
Description
1-Methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene, also known as 1-Methoxy-3-trifluoroprop-1-enylbenzene or 1-MTPB, is a synthetic compound with interesting properties that have made it the subject of much research in recent years. It is a highly fluorinated compound, meaning it contains more fluorine atoms than other compounds of similar size. This unique property makes it an attractive candidate for a variety of scientific and industrial applications.
Scientific Research Applications
1-MTPB has many potential applications in scientific research. It has been studied for its potential use as a novel fluorinated solvent for organic reactions. It has also been studied for its potential use as a reagent for the synthesis of new fluorinated compounds. Additionally, 1-MTPB has been studied for its potential use as a catalyst for the formation of carbon-carbon bonds. Finally, it has been studied for its potential use in the synthesis of new pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-MTPB is not yet fully understood. However, it is known that the fluorinated nature of the compound makes it an excellent solvent for organic reactions. Additionally, it is thought that the methoxy group is responsible for the formation of carbon-carbon bonds. Finally, it is thought that the prop-1-en-1-yl group is responsible for the formation of new pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-MTPB are not yet fully understood. However, it is known that the compound is highly fluorinated and is therefore capable of disrupting the normal functioning of enzymes and other proteins in the body. Additionally, it is thought that the methoxy group may have a toxic effect on the body. Finally, it is thought that the prop-1-en-1-yl group may have an effect on hormones in the body.
Advantages and Limitations for Lab Experiments
1-MTPB has many advantages for lab experiments. It is highly fluorinated, making it an excellent solvent for organic reactions. Additionally, it is relatively inexpensive and easy to obtain. Finally, it is relatively easy to synthesize.
However, there are also some limitations to using 1-MTPB in lab experiments. The first limitation is that the compound is highly fluorinated, which can make it difficult to handle and store. Additionally, the compound is relatively unstable and can decompose quickly. Finally, the compound is highly toxic and should be handled with extreme caution.
Future Directions
1-MTPB has many potential future applications. One potential application is in the development of new drugs and other pharmaceuticals. Additionally, the compound could be used to synthesize new fluorinated compounds. Finally, the compound could be used as a catalyst for the formation of carbon-carbon bonds. Additionally, further research could be done to better understand the biochemical and physiological effects of 1-MTPB.
Synthesis Methods
1-MTPB is synthesized through a multi-step process. The first step involves the reaction of 2,2,2-trifluoroethanol with benzene in the presence of a catalyst. This reaction produces a trifluoromethylated benzene. The next step involves the addition of a methoxy group to the trifluoromethylated benzene. This is done by reacting the trifluoromethylated benzene with dimethyl sulfate in the presence of a catalyst. The final step is the addition of a prop-1-en-1-yl group to the methoxy group. This is done by reacting the methoxy group with 1-chloro-3-trifluoroprop-1-en-1-yl chloride in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene involves the reaction of 1-methoxy-3-iodobenzene with 1,1,1-trifluoropropene in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "1-methoxy-3-iodobenzene", "1,1,1-trifluoropropene", "Palladium catalyst" ], "Reaction": [ "Step 1: 1-methoxy-3-iodobenzene is reacted with 1,1,1-trifluoropropene in the presence of a palladium catalyst.", "Step 2: The reaction mixture is stirred at room temperature for several hours.", "Step 3: The reaction mixture is then filtered to remove the palladium catalyst.", "Step 4: The filtrate is washed with water and dried over anhydrous sodium sulfate.", "Step 5: The product is then purified by column chromatography to obtain 1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene." ] } | |
CAS RN |
1357615-50-9 |
Product Name |
1-methoxy-3-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene |
Molecular Formula |
C10H9F3O |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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